(1S)-1-(1-benzothiophen-3-yl)-2,2,2-trifluoroethan-1-ol

• IUPAC Name: (1S)-1-(1-benzothiophen-3-yl)-2,2,2-trifluoroethanol
• InChI: InChI=1S/C10H7F3OS/c11-10(12,13)9(14)7-5-15-8-4-2-1-3-6(7)8/h1-5,9,14H/t9-/m0/s1
• InChI Key: WAYSUEKROXOKQO-VIFPVBQESA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CS2)C(C(F)(F)F)O
• Isomeric SMILES: C1=CC=C2C(=C1)C(=CS2)[C@@H](C(F)(F)F)O
• Molecular Formula: C10H7F3OS
• Molecular Weight: 232.22 g/mol

Description

“(1S)-1-(1-benzothiophen-3-yl)-2,2,2-trifluoroethan-1-ol” is a chemical compound with the CAS Number: 1423040-67-8. It has a molecular weight of 232.23.

Physical and Chemical Properties This compound is a powder with a melting point of 43-45 degrees Celsius. Its IUPAC name is (1S)-1-(1-benzothien-3-yl)-2,2,2-trifluoroethanol.

Scientific Research Applications

Gas Chromatography and Flavor Characterization

• Mushroom-like Flavor in Plants : 1-Octen-3-ol, a compound related to the query, is pivotal in giving edible mushrooms their distinct aroma. Its presence in plants like Melittis melissophyllum, which contains a high percentage of this molecule, demonstrates the economic potential of natural flavors derived from such compounds (Maggi, Papa, & Vittori, 2012).

Supramolecular Chemistry

• Benzene-1,3,5-tricarboxamide (BTA) in Nanotechnology and Biomedical Applications : BTAs, featuring a simple structure that allows for extensive supramolecular self-assembly, are highlighted for their applications ranging from nanotechnology to biomedical fields. This review underscores the adaptability and commercial promise of BTAs (Cantekin, de Greef, & Palmans, 2012).

Heterocyclic Compounds in Drug Research

• Benzothiazepines and Drug Development : The review discusses the significance of 1, 5-benzothiazepines, a class of nitrogen- and sulfur-containing compounds, in drug research due to their wide range of bioactivities. This highlights the potential of benzothiazepine derivatives in developing new pharmaceuticals with diverse biological activities (Dighe et al., 2015).

Organic Light Emitting Diodes (OLEDs)

• BODIPY-based Materials for OLEDs : The review covers the development of BODIPY-based organic semiconductors for OLED applications, emphasizing their emergence as 'metal-free' infrared emitters. This demonstrates the potential of such compounds in optoelectronics (Squeo & Pasini, 2020).

Natural Products and Bioactivity

• Benzofuran Compounds : This review summarizes recent studies on benzofuran derivatives, including their natural sources, biological activities, and chemical synthesis. The diverse bioactivities of benzofuran compounds highlight their importance as potential natural drug lead compounds (Miao et al., 2019).

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.